4-(2-Methylpropylidene)piperidine

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 4-(2-methylpropylidene)piperidine
• InChI: InChI=1S/C9H17N/c1-8(2)7-9-3-5-10-6-4-9/h7-8,10H,3-6H2,1-2H3
• InChI Key: IPIAQTNLYZKJLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C=C1CCNCC1

Description

4-(2-Methylpropylidene)piperidine is an organic compound that belongs to the class of piperidines, which are heterocyclic amines containing a six-membered ring with five carbon atoms and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylpropylidene)piperidine can be achieved through several methods. One common approach involves the reaction of piperidine with isobutyraldehyde under acidic conditions to form the desired product. The reaction typically proceeds via the formation of an iminium ion intermediate, which then undergoes cyclization to yield this compound.

Industrial Production Methods

Industrial production of this compound often involves the hydrogenation of pyridine derivatives using catalysts such as cobalt, ruthenium, or nickel. This method allows for the efficient and scalable production of the compound, making it suitable for large-scale applications .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylpropylidene)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its saturated analogs.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitrogen atom acts as a nucleophile.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Catalytic hydrogenation using palladium or rhodium catalysts is often employed.

Substitution: Reagents such as alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions include N-oxides, saturated piperidines, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(2-Methylpropylidene)piperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the development of pharmaceutical agents, particularly those targeting the central nervous system.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-(2-Methylpropylidene)piperidine involves its interaction with various molecular targets and pathways. The compound can act as a ligand for certain receptors, modulating their activity and leading to physiological effects. For example, it may interact with neurotransmitter receptors in the brain, influencing neuronal signaling and potentially exhibiting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Pyridine: A six-membered ring with one nitrogen atom, similar to piperidine but with a different electronic structure.

Dihydropyridine: A partially saturated analog of pyridine, often used in the synthesis of calcium channel blockers.

Piperine: An alkaloid found in black pepper, structurally related to piperidine and known for its bioactive properties

Uniqueness

4-(2-Methylpropylidene)piperidine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties